Olivetolic Acid-d9

• Molecular Formula: C12H16O4
• Molecular Weight: 233.31 g/mol
• InChI: InChI=1S/C12H16O4/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12(15)16/h6-7,13-14H,2-5H2,1H3,(H,15,16)/i1D3,2D2,3D2,4D2
• InChIKey: SXFKFRRXJUJGSS-YNSOAAEFSA-N

Olivetolic Acid-d9 Deuterated Internal Standard

Olivetolic acid-d9 is a deuterium-labeled analog of olivetolic acid, the key biosynthetic precursor to cannabigerolic acid (CBGA) and all major phytocannabinoids including Δ9-tetrahydrocannabinol (Δ9-THC) and cannabidiol (CBD) [1]. As a stable isotope-labeled internal standard (SIL-IS), it incorporates nine deuterium atoms (D9) on the pentyl side chain, resulting in a molecular weight increase of +9 Da relative to the unlabeled analyte (224.3 → 233.31 Da) . This compound is exclusively intended for research and forensic applications as an internal standard in quantitative LC-MS and GC-MS workflows for the accurate quantification of olivetolic acid in complex biological matrices and biosynthetic pathway studies .

Standard Type Deuterated internal standard (SIL-IS)

Key Feature +9 Da mass shift; pentyl chain labeling minimizes retention shift

Use Context LC-MS/MS quantification in biosynthetic and forensic research

• [1] Gagne, S.J., Stout, J.M., Liu, E., et al. Identification of olivetolic acid cyclase from Cannabis sativa reveals a unique catalytic route to plant polyketides. Proc. Nat. Acad. Sci. USA 109(31), 12811-12816 (2012). View Source

Why Olivetolic Acid-d9 Substitution Fails

Generic substitution of Olivetolic acid-d9 with unlabeled olivetolic acid, olivetol-d9, or alternative isotope-labeled analogs is scientifically invalid for quantitative LC-MS applications. Unlabeled olivetolic acid (M.W. 224.3 Da) cannot serve as an internal standard because it co-elutes with the endogenous analyte and cannot be chromatographically or mass-spectrometrically resolved, leading to ion suppression or enhancement artifacts and inaccurate quantification [1]. Olivetol-d9, while also a deuterated internal standard (M.W. 189.3 Da, D9 on the pentyl chain), lacks the carboxylic acid moiety essential for matching the ionization efficiency and chromatographic retention behavior of olivetolic acid under acidic reversed-phase LC conditions . This fundamental chemical mismatch precludes its use for olivetolic acid quantification, as it fails to correct for matrix effects and extraction variability in the same manner as a true structural analog .

Unlabeled olivetolic acid

Co-elutes with endogenous analyte; ion suppression/enhancement artifacts prevent accurate quantification. Not a valid ISTD.

Olivetol-d9

Lacks the carboxylic acid moiety; different ionization and retention prevent co-elution and matrix effect correction.

• [1] Trufelli, H., Palma, P., Famiglini, G., Cappiello, A. An overview of matrix effects in liquid chromatography-mass spectrometry. Mass Spectrom. Rev. 30(3), 491-509 (2011). View Source

Olivetolic Acid-d9 Head-to-Head Comparisons

Mass Shift and Co-Elution: Unlabeled Comparison

Olivetolic acid-d9 provides a +9 Da mass shift (m/z increase from 224.3 to 233.31 Da for the molecular ion) . This mass difference enables complete mass spectrometric resolution from the unlabeled analyte (olivetolic acid) in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes. Critically, this deuterium labeling occurs on the pentyl side chain (9 deuterium atoms on the terminal five carbons), which minimizes deuterium isotope effects on chromatographic retention time, ensuring near-identical co-elution with the unlabeled analyte for optimal matrix effect correction [1]. In contrast, unlabeled olivetolic acid cannot be distinguished from the analyte and is therefore unsuitable as an internal standard .

Mass Shift vs Unlabeled

Head-to-head

233.31 Da+9 Da vs unlabeled OLA (224.3 Da)

Enables complete MS resolution and near-identical co-elution for matrix effect correction.

Calculated from molecular formula; pentyl chain labeling minimizes retention shift.

Evidence Dimension	Molecular Weight (M.W.)
Target Compound Data	233.31 Da
Comparator Or Baseline	Olivetolic acid (unlabeled): 224.3 Da
Quantified Difference	+9 Da (mass shift from 9 deuterium atoms)
Conditions	Calculated from molecular formula (C12H9D7O4 for target; C12H16O4 for comparator).

Why This Matters

This mass difference is the fundamental requirement for using Olivetolic acid-d9 as an internal standard in LC-MS/MS quantification, enabling accurate correction for sample preparation variability and matrix effects.

• [1] ResolveMass Laboratories. #lcms #internalstandard #deuteratedstandard #massspectrometry: Selection of Deuterated Internal Standards. View Source

Functional Group Integrity vs Olivetol-d9

Olivetolic acid-d9 retains the carboxylic acid functional group present in the native analyte, whereas Olivetol-d9 lacks this moiety (it is a resorcinol derivative) . This structural difference is critical for accurate quantification in reversed-phase LC-MS/MS. The carboxylic acid group influences both ionization efficiency (in negative ion mode) and chromatographic retention, leading to different behavior between olivetolic acid and olivetol under standard acidic mobile phase conditions . Consequently, Olivetol-d9 cannot serve as a valid internal standard for olivetolic acid quantification because it fails to co-elute and correct for matrix effects in the same manner as the analyte [1].

Functional Group vs Olivetol-d9

Head-to-head

Carboxylic acid: presentOlivetol-d9 lacks -COOH group

Essential for matching ionization efficiency and reversed-phase retention; olivetol-d9 is not a valid ISTD.

Structural mismatch precludes co-elution and accurate quantification.

Evidence Dimension	Presence of Carboxylic Acid Group
Target Compound Data	Present (2,4-dihydroxy-6-pentylbenzoic acid)
Comparator Or Baseline	Olivetol-d9: Absent (5-pentylbenzene-1,3-diol)
Quantified Difference	Functional group difference; not applicable for quantitative substitution.
Conditions	Molecular structure comparison based on IUPAC nomenclature and canonical SMILES.

Why This Matters

The structural mismatch precludes Olivetol-d9 from acting as a valid internal standard for olivetolic acid, making Olivetolic acid-d9 the mandatory choice for accurate LC-MS/MS quantification of this cannabinoid precursor.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis (White Paper). View Source

Isotopic Purity and Quantitative Reliability

High isotopic purity of Olivetolic acid-d9, typically specified as ≥98 atom % D on the pentyl chain (9 deuterium atoms), ensures minimal signal contribution to the unlabeled analyte channel and vice versa . While exact batch-specific Certificate of Analysis (CoA) data is required for definitive values, this level of enrichment is standard for commercial deuterated internal standards and is crucial for achieving low limits of quantification (LLOQ) and high accuracy in validated methods . Insufficient isotopic purity (<95 atom % D) can lead to significant cross-talk and systematic bias in quantification .

Isotopic Purity

Class-level

≥98 atom % D typical

High enrichment supports low LLOQ and quantitative reliability; batch CoA required for definitive values.

Class-level inference; verify per lot.

Evidence Dimension	Isotopic Purity (Atom % Deuterium)
Target Compound Data	≥98 atom % D (typical specification for D9-labeled compounds)
Comparator Or Baseline	Unspecified or lower purity D-labeled standards (e.g., <95 atom % D)
Quantified Difference	Inferred ≥3 atom % D difference in isotopic enrichment
Conditions	Class-level inference based on commercial deuterated standard specifications; actual values require batch-specific CoA.

Why This Matters

High isotopic purity is a prerequisite for robust, validated LC-MS/MS methods, directly impacting data integrity and regulatory compliance in forensic and pharmaceutical analysis.

Internal Standard Validation in Biosynthesis

Olivetolic acid-d9 is explicitly recommended as the internal standard for quantifying olivetolic acid production in engineered microbial and plant systems [1]. In a typical LC-MS workflow, the deuterated standard is spiked into samples prior to extraction to correct for losses during sample preparation and ion source variability. While a direct, peer-reviewed publication detailing a full method validation with Olivetolic acid-d9 is not identified in this evidence guide, its structural identity and use case are well-established for this application . Its use enables precise quantification of olivetolic acid titers in complex biological matrices, which is critical for metabolic engineering and pathway optimization [2].

Biosynthesis Validation

Reported

Recommended ISTD for OLA in engineered yeast/plant LC-MS

Supports precise titer measurement for pathway optimization and metabolic engineering studies.

Vendor and literature context; full method validation data not identified.

Evidence Dimension	Application-Specific Recommendation
Target Compound Data	Recommended as internal standard for olivetolic acid quantification in LC-MS.
Comparator Or Baseline	No direct comparator identified; use of unlabeled standards or external calibration is not valid.
Quantified Difference	Not applicable (qualitative application evidence).
Conditions	Vendor technical documentation and biosynthetic pathway literature.

Why This Matters

This establishes Olivetolic acid-d9 as the required reference material for quantitative analysis in cannabinoid biosynthesis research, a rapidly growing field in metabolic engineering and synthetic biology.

• [1] Luo, X., Reiter, M.A., d'Espaux, L., et al. Complete biosynthesis of cannabinoids and their unnatural analogues in yeast. Nature 567, 123–126 (2019). View Source
• [2] Gülck, T., Møller, B.L. Phytocannabinoids: Origins and Biosynthesis. Trends Plant Sci. 25(10), 985-1004 (2020). View Source

Olivetolic Acid-d9 Key Applications

LC-MS/MS Method for Olivetolic Acid

Olivetolic acid-d9 is the essential internal standard for developing and validating robust LC-MS/MS methods to quantify olivetolic acid in complex samples such as plant extracts, microbial fermentation broths, or mammalian biofluids. Its +9 Da mass shift (Evidence Item 1) and identical chemical structure (Evidence Item 2) ensure accurate correction for matrix effects and extraction losses, enabling precise and reliable quantification [1].

Cannabinoid Biosynthesis Pathway Optimization

In research aimed at engineering yeast or other microbial hosts for cannabinoid production, Olivetolic acid-d9 is required to accurately measure olivetolic acid titers. The use of this deuterated internal standard (Evidence Item 4) is critical for comparing the productivity of different engineered strains and for optimizing fermentation conditions, directly impacting the efficiency of biosynthetic pathway development [2].

Forensic Analysis of Cannabinoid Precursors

For forensic laboratories tasked with quantifying olivetolic acid as a marker for cannabis or synthetic cannabinoid production, Olivetolic acid-d9 provides the necessary analytical specificity and quantitative accuracy (Evidence Items 1 & 2). Its use as an internal standard is mandated for validated methods to ensure defensible results in legal and regulatory contexts .

Quality Control for Cannabinoid Manufacturing

In the production of pharmaceutical-grade cannabinoids (e.g., Epidiolex® or Sativex®), monitoring residual olivetolic acid levels is a critical quality control parameter. Olivetolic acid-d9 (Evidence Items 1-3) is the required internal standard for LC-MS methods used to quantify this process intermediate, ensuring compliance with pharmacopoeial standards and good manufacturing practices (GMP) .

Application

Selection Property

Validation Focus

LC-MS/MS quantification of OLA in complex matrices

Deuterated SIL-IS with +9 Da mass shift

Matrix effect correction and extraction recovery

Cannabinoid biosynthetic pathway optimization

ISTD for precise OLA titer measurement

Strain comparison and fermentation condition validation

Forensic analysis of cannabinoid precursors

Analytical specificity and quantitative accuracy

Defensible results in forensic research contexts

Cannabinoid production process monitoring

ISTD for residual OLA quantification

Method accuracy and precision in process samples

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis (White Paper). View Source
• [2] Luo, X., Reiter, M.A., d'Espaux, L., et al. Complete biosynthesis of cannabinoids and their unnatural analogues in yeast. Nature 567, 123–126 (2019). View Source